![molecular formula C8H9N3O2 B1409011 ethyl 2-(4-cyano-1H-pyrazol-1-yl)acetate CAS No. 1630080-88-4](/img/structure/B1409011.png)
ethyl 2-(4-cyano-1H-pyrazol-1-yl)acetate
Overview
Description
Ethyl 2-(4-cyano-1H-pyrazol-1-yl)acetate, also known as ethyl 4-cyano-1H-pyrazole-1-acetate or ECPA, is a pyrazole-containing compound used widely in scientific research. It is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms and three carbon © atoms .
Synthesis Analysis
The synthesis of pyrazole compounds, including this compound, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . These methods often involve the use of new or advanced catalysts and other ‘environment-friendly’ procedures, including heterogeneous catalytic systems, ligand-free systems, ultrasound and microwave-assisted reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C8H10N4O2/c1-2-14-7(13)5-12-8(10)6(3-9)4-11-12/h4,10-11H,2,5H2,1H3 . This indicates that the molecule consists of 8 carbon atoms, 10 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms.Chemical Reactions Analysis
Pyrazoles, including this compound, are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines in ethanol provides two difficultly separable regioisomeric pyrazoles .Physical And Chemical Properties Analysis
The molecular weight of this compound is 179.18 g/mol . It is stored at room temperature and is available in powder form .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Antimicrobial Agents : Ethyl 2-(1H-pyrazol-1-yl)acetate has been synthesized and used to create Schiff bases with antibacterial properties against common pathogenic bacteria, including Gram-positive and Gram-negative bacteria, showing potential as an antimicrobial agent (Asif, Alghamdi, Alshehri, & Kamal, 2021).
Facile Synthesis Methods : A one-pot synthetic method for pyrazol-4-yl- and 2H-chromene-based substituted anilines, starting from ethyl 2-cyanoacetate, indicates its utility in facile and efficient synthesis processes (Banoji, Angajala, Ravulapelly, & Vannada, 2022).
Formation of Azolo[5,1-c][1,2,4]triazines : Ethyl 2-cyano-2-(1,2,4-trizol-5-ylhydrazono)acetate has been used in cyclisation reactions to form azolo[5,1-c][1,2,4]triazines, showcasing its reactivity and versatility in creating complex heterocyclic compounds (Gray, Stevens, Tennant, & Vevers, 1976).
Antioxidant and Anti-inflammatory Properties
Antioxidative Activity : Ethyl acetate derivatives from walnut kernels have shown significant antioxidant activities, suggesting the potential of ethyl 2-(4-cyano-1H-pyrazol-1-yl)acetate in creating antioxidative compounds (Zhang, Liao, Moore, Wu, & Wang, 2009).
Inhibition of Cyclooxygenase and Lipoxygenase : A highly oxygenated 2H-chromen derivative from red seaweed, related to ethyl acetate, exhibited inhibitory properties against pro-inflammatory cyclooxygenase and lipoxygenase, suggesting its use in anti-inflammatory applications (Makkar & Chakraborty, 2018).
Antitumor Activity
- Antitumor Properties : Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, a compound related to this compound, demonstrated distinct inhibition of the proliferation of some cancer cell lines, hinting at potential antitumor applications (Liu et al., 2018).
properties
IUPAC Name |
ethyl 2-(4-cyanopyrazol-1-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2/c1-2-13-8(12)6-11-5-7(3-9)4-10-11/h4-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAKPHKPETBYACB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C=C(C=N1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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